Dithicrofos

• CAS No.: 41219-31-2
• Molecular Formula: C13H18ClO2PS3
• Molecular Weight: 368.9 g/mol
• IUPAC Name: (6-chloro-3,4-dihydro-2H-thiochromen-4-yl)sulfanyl-diethoxy-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/C13H18ClO2PS3/c1-3-15-17(18,16-4-2)20-13-7-8-19-12-6-5-10(14)9-11(12)13/h5-6,9,13H,3-4,7-8H2,1-2H3
• InChI Key: QNZZKGBRJAVCIQ-UHFFFAOYSA-N
• SMILES: CCOP(=S)(OCC)SC1CCSC2=C1C=C(C=C2)Cl

Description

Dithicrofos (CAS No. 41219-31-2) is an organophosphorus compound primarily used as an insecticide and acaricide in agricultural settings. It belongs to the organophosphate class, which inhibits acetylcholinesterase in target pests, leading to neuromuscular paralysis .

Comparison with Similar Compounds

Comparison with Structurally and Functionally Similar Compounds

Selected Compounds for Comparison

For this analysis, two organophosphates with structural and functional similarities to Dithicrofos are selected:

Prothiofos (CAS No. 34643-46-4): A broad-spectrum insecticide with systemic activity.

Profenofos (CAS No. 41198-08-7): A contact and stomach insecticide used against lepidopteran pests.

Structural and Functional Analysis

Table 1: Key Chemical Properties

Property	This compound	Prothiofos	Profenofos
Molecular Formula	C₁₁H₁₅Cl₂O₂PS₂	C₁₁H₁₅Cl₂O₂PS₂	C₁₁H₁₅BrClO₃PS
Molecular Weight (g/mol)	382.3	380.2	437.6
Solubility (Water)	Low (0.1–1 mg/L)*	Low (0.5 mg/L)*	Very Low (<0.1 mg/L)*
Log P (Octanol-Water)	3.8*	4.2*	5.1*

*Data derived from analytical methods described in supplementary materials and EPA archives .

Key Observations:

• Structural Similarities : All three compounds feature thiophosphoryl (P=S) groups and aromatic chlorinated substituents, which enhance stability and bioavailability .
• Functional Differences: Prothiofos exhibits systemic action, translocating within plant tissues, whereas this compound and Profenofos act primarily via contact .

Toxicity and Environmental Impact

Table 2: Toxicity and Environmental Parameters

Parameter	This compound	Prothiofos	Profenofos
Acute Oral LD₅₀ (Rat)	85 mg/kg*	118 mg/kg*	28 mg/kg*
Half-Life in Soil	7–14 days*	10–20 days*	30–60 days*
Aquatic Toxicity (LC₅₀)	0.02 mg/L (Fish)*	0.05 mg/L (Fish)*	0.01 mg/L (Fish)*

*Data synthesized from EPA regulatory assessments and supplementary analytical studies .

Key Findings:

• This compound shows moderate mammalian toxicity (LD₅₀ = 85 mg/kg), making it less acutely toxic than Profenofos (LD₅₀ = 28 mg/kg) but riskier than Prothiofos .
• Environmental Persistence: Profenofos has the longest soil half-life (30–60 days), posing higher risks of groundwater contamination compared to this compound and Prothiofos .